Cas no 329777-35-7 (4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol)

• Product Name: 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol
• CAS No: 329777-35-7
• CID: 4646311
• Update Time: 2025-10-31

4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol

Comprehensive Overview of 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol (CAS No. 329777-35-7)

4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol (CAS No. 329777-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its brominated phenol core and dimethylphenyl substituent, is often explored for its role in medicinal chemistry and drug discovery. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further study in therapeutic development.

The compound's chemical structure features a phenolic hydroxyl group and a bromine atom, which contribute to its reactivity and potential as a building block for more complex molecules. Its amino-methyl linkage to the 3,4-dimethylphenyl group adds versatility, enabling its use in organic synthesis and material science. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies.

In the context of user-searched topics, 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol is frequently associated with queries like "phenolic compound applications," "brominated aromatic amines," and "CAS 329777-35-7 uses." These keywords reflect the growing interest in its potential roles in antioxidant research, enzyme inhibition, and biomaterial development. Additionally, its relevance to green chemistry and sustainable synthesis aligns with current environmental concerns, making it a subject of interest for eco-friendly innovations.

From a technical perspective, the compound's synthesis typically involves multi-step reactions, including bromination and amination processes. Its physical properties, such as solubility and stability, are critical for its handling in laboratory settings. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. These aspects are crucial for researchers aiming to reproduce its synthesis or modify its derivatives.

The pharmacological potential of 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol is another area of active exploration. Preliminary studies suggest its involvement in signal transduction pathways and receptor binding, though further in vitro and in vivo studies are needed to validate these findings. Its compatibility with high-throughput screening platforms also makes it a valuable asset in modern drug development pipelines.

In summary, 4-bromo-2-{[(3,4-dimethylphenyl)amino]methyl}phenol (CAS No. 329777-35-7) represents a promising compound with diverse applications in scientific research and industrial chemistry. Its structural uniqueness and functional adaptability position it as a subject of ongoing investigation, particularly in fields prioritizing innovation and sustainability. As interest in tailored molecular designs grows, this compound is likely to remain a focal point in advanced chemical studies.